Cas no 798540-94-0 (L-Alanine, L-alanyl-L-cysteinyl-L-arginyl-)

• Product Name: L-Alanine, L-alanyl-L-cysteinyl-L-arginyl-
• CAS No: 798540-94-0
• MF: C₁₅H₂₉N₇O₅S
• MW: 419.499661207199
• CID: 531789
• PubChem ID: 71402557
• Update Time: 2025-04-19

L-Alanine, L-alanyl-L-cysteinyl-L-arginyl- Chemical and Physical Properties

Names and Identifiers

• L-Alanine, L-alanyl-L-cysteinyl-L-arginyl-
• (2S)-2-[[(2S)-2-[[(2R)-2-[[(2S)-2-aminopropanoyl]amino]-3-sulfanylpropanoyl]amino]-5-(diaminomethylideneamino)pentanoyl]amino]propanoic acid
• DTXSID80823517
• L-Alanyl-L-cysteinyl-N~5~-(diaminomethylidene)-L-ornithyl-L-alanine
• 798540-94-0

• Inchi： 1S/C15H29N7O5S/c1-7(16)11(23)22-10(6-28)13(25)21-9(4-3-5-19-15(17)18)12(24)20-8(2)14(26)27/h7-10,28H,3-6,16H2,1-2H3,(H,20,24)(H,21,25)(H,22,23)(H,26,27)(H4,17,18,19)/t7-,8-,9-,10-/m0/s1
• InChI Key： FKEZMUJBJVTCDW-XKNYDFJKSA-N
• SMILES： SC[C@@H](C(N[C@H](C(N[C@H](C(=O)O)C)=O)CCC/N=C(\N)/N)=O)NC([C@H](C)N)=O

Computed Properties

• Exact Mass: 419.19508822g/mol
• Monoisotopic Mass: 419.19508822g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 12
• Complexity: 597
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -5
• Topological Polar Surface Area: 216Ų